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Compound of Interest

Compound Name: Albaconazole-d3

Cat. No.: B564738

Introduction Albaconazole is a novel, broad-spectrum oral triazole antifungal agent developed
for treating various fungal infections[1]. Like many pharmaceuticals, it is metabolized in the
body, and understanding the concentration of the parent drug and its metabolites is crucial for
pharmacokinetic studies, dose optimization, and assessing drug safety and efficacy. The
primary metabolite identified in human studies is 6-hydroxyalbaconazole[2]. This document
provides a detailed protocol for the simultaneous quantification of albaconazole and 6-
hydroxyalbaconazole in human plasma using Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique[3][4].

Principle The method involves the extraction of albaconazole and its metabolite, 6-
hydroxyalbaconazole, from a plasma matrix, followed by chromatographic separation and
guantification using tandem mass spectrometry. An internal standard (I1S), such as
albaconazole-d5, is used to ensure accuracy and precision throughout the sample preparation
and analysis process[2]. The analytes are separated on a reverse-phase C18 column and
detected by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring
(MRM) mode, which provides high selectivity and sensitivity for quantitative analysis.

Metabolic Pathway of Albaconazole

Although a comprehensive metabolic map for albaconazole is not publicly detailed, its
metabolism is known to involve hepatic cytochrome P450 (CYP450) enzymes, a common
pathway for azole antifungals. The primary biotransformation is the hydroxylation of the parent
compound to form 6-hydroxyalbaconazole.
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1. Plasma Sample Collection

2. Sample Pre-treatment
(Thawing & Vortexing)

3. Addition of Internal Standard
(Albaconazole-d5)

4. Protein Precipitation
(e.g., with Acetonitrile)

5. Centrifugation & Supernatant Transfer

6. LC-MS/MS Analysis

7. Data Acquisition (MRM Mode)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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